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Compound of Interest

Compound Name: 2-Bromo-4,5-difluoroanisole

Cat. No.: B1333715

This document provides core technical data on 2-Bromo-4,5-difluoroanisole, a chemical
compound relevant to researchers and professionals in drug development and organic
chemistry. The information is presented to be clear, concise, and immediately applicable to a
laboratory or research setting.

Physicochemical Properties

The fundamental molecular characteristics of 2-Bromo-4,5-difluoroanisole are summarized
below. These values are critical for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Citations
Molecular Formula C7HsBrF20 [11[2]
Molar Mass 223.01 g/mol [1112]

Experimental Protocols

Detailed experimental protocols are not applicable to the fundamental physicochemical data
presented in this guide. The provided molecular weight and formula are calculated based on
standard atomic weights and chemical structure.
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To further elucidate the composition and potential application of 2-Bromo-4,5-difluoroanisole,
the following diagrams are provided.

Molecular Composition of 2-Bromo-4,5-difluoroanisole

The logical relationship between the constituent elements of 2-Bromo-4,5-difluoroanisole is
illustrated below. This diagram breaks down the molecular formula into its elemental
components, providing a clear visual representation of the molecule's atomic makeup.

2-Bromo-4,5-difluoroanisole
(C7HsBrF20)

Constituent|
A4 Y A4
Carbon (C) Hydrogen (H) Bromine (Br) Fluorine (F) Oxygen (O)
Qty: 7 Qty: 5 Qty: 1 Qty: 2 Qty: 1
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Caption: Atomic composition of 2-Bromo-4,5-difluoroanisole.
Hypothetical Quality Control Workflow

The following diagram outlines a hypothetical experimental workflow for the quality control (QC)
analysis of a synthesized batch of 2-Bromo-4,5-difluoroanisole. This process ensures the
identity and purity of the compound before its use in further applications.
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QC Workflow for 2-Bromo-4,5-difluoroanisole
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Caption: Hypothetical workflow for quality control analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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